Cas no 835653-13-9 (1H-Pyrazole, compd. with methylbenzene (1:1))

• Product name: 1H-Pyrazole, compd. with methylbenzene (1:1)
• CAS No: 835653-13-9
• MF: C₇H₈^.C₃H₄N₂
• MW: 160.21568
• CID: 668922
• PubChem ID: 71414996

1H-Pyrazole, compd. with methylbenzene (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, compd. with methylbenzene (1:1)
• 1H-pyrazole,toluene
• pyrazole toluene
• JZTNPVBXGLAGKK-UHFFFAOYSA-N
• DTXSID80834426
• 1H-Pyrazole--toluene (1/1)
• SCHEMBL16460075
• 835653-13-9

• Inchi： InChI=1S/C7H8.C3H4N2/c1-7-5-3-2-4-6-7;1-2-4-5-3-1/h2-6H,1H3;1-3H,(H,4,5)
• InChI Key： JZTNPVBXGLAGKK-UHFFFAOYSA-N
• SMILES： CC1=CC=CC=C1.C1=CNN=C1

Computed Properties

• Exact Mass: 160.100048391g/mol
• Monoisotopic Mass: 160.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 70.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7Ų